Angiotensin II (3-8), human (TFA)

• IUPAC Name: (2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C40H54N8O8.C2HF3O2/c1-5-24(4)34(47-35(50)29(44-37(52)33(41)23(2)3)18-26-13-15-28(49)16-14-26)38(53)45-30(20-27-21-42-22-43-27)39(54)48-17-9-12-32(48)36(51)46-31(40(55)56)19-25-10-7-6-8-11-25;3-2(4,5)1(6)7/h6-8,10-11,13-16,21-24,29-34,49H,5,9,12,17-20,41H2,1-4H3,(H,42,43)(H,44,52)(H,45,53)(H,46,51)(H,47,50)(H,55,56);(H,6,7)/t24-,29-,30-,31-,32-,33-,34-;/m0./s1
• InChI Key: FCDOCNHFFAOXJR-BPXNUQSUSA-N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(C(C)C)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)O)NC(=O)[C@H](CC4=CC=C(C=C4)O)NC(=O)[C@H](C(C)C)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C42H55F3N8O10
• Molecular Weight: 888.9 g/mol

Description

Angiotensin II (3-8), human (TFA) is an angiotensin AT1 receptor agonist with less activity. It is a part of the renin-angiotensin system (RAS) which plays a crucial role in regulating blood pressure and fluid balance.

Synthesis Analysis

Angiotensinogen (AGT) is the sole precursor of all angiotensin peptides. The 10 N-terminal amino acids are cleaved by renin to provide angiotensin I (AngI), which is the source for an array of active angiotensin peptides. The removal of AngI leaves a protein termed des(AngI)AGT.

Molecular Structure Analysis

The molecular formula of Angiotensin II (3-8), human (TFA) is C42H55F3N8O10. The molecular weight is 888.93. The structure of AGT, the precursor of all angiotensin peptides, has been enhanced by protein structural analysis.

Chemical Reactions Analysis

The renin-angiotensin system (RAS) is pivotal to the regulation of blood pressure and homeostasis of water and sodium through actions of angiotensin II (AngII). Angiotensin II (3-8), human (TFA) is a less effective agonist at the angiotensin AT1 receptor.

Physical And Chemical Properties Analysis

Angiotensin II (3-8), human (TFA) is a solid substance with a white to off-white color. It has a molecular weight of 888.93 and a molecular formula of C42H55F3N8O10.

Mechanism of Action

Angiotensin II (Ang II) is the principal effector peptide of the RAS. Through its binding to the ang II type 1 (AT1) receptor, it mediates a range of processes, including vasoconstriction, aldosterone, and vasopressin release, sodium and water retention, and sympathetic activation.

Future Directions

Angiotensin II (Ang II) is a potential vasopressor drug for vasodilatory hypotension and/or shock in the intensive care unit (ICU). It has been used in thousands of patients and is now also approved by the European Medicines Agency (EMA) for the same indication. In late 2020, it was used to support the circulation among hypotensive patients affected by coronavirus disease 2019 (COVID-19) and has now also been used in cardiac surgery patients.